Cas no 4619-85-6 (Benzenethiol, 4-hexyl-)

• Product Name: Benzenethiol, 4-hexyl-
• CAS No: 4619-85-6
• MF: C₁₂H₁₈S
• MW: 194.336322307587
• CID: 1517507
• PubChem ID: 12582788
• Update Time: 2025-04-21

Benzenethiol, 4-hexyl- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-hexyl-
• 4-hexylbenzenethiol
• DTXSID90503338
• 4-Hexylbenzene-1-thiol
• SCHEMBL1402652
• 4619-85-6

• Inchi： 1S/C12H18S/c1-2-3-4-5-6-11-7-9-12(13)10-8-11/h7-10,13H,2-6H2,1H3
• InChI Key： GDKQNVYPGBJRLS-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)CCCCCC

Computed Properties

• Exact Mass: 194.11304
• Monoisotopic Mass: 194.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 0